Cas no 121449-64-7 (2(5H)-Furanone,4-[(1S)-2-[(1R,4R,4aR,5S,6R,8S,8aR)-8-(acetyloxy)-8a-[(acetyloxy)methyl]octahydro-4-hydroxy-5,6-dimethylspiro[naphthalene-1(2H),2'-oxiran]-5-yl]-1-hydroxyethyl]-)

• Product Name: 2(5H)-Furanone,4-[(1S)-2-[(1R,4R,4aR,5S,6R,8S,8aR)-8-(acetyloxy)-8a-[(acetyloxy)methyl]octahydro-4-hydroxy-5,6-dimethylspiro[naphthalene-1(2H),2'-oxiran]-5-yl]-1-hydroxyethyl]-
• CAS No: 121449-64-7
• MF: C₂₄H₃₄O₉
• MW: 466.521368503571
• CID: 232552
• PubChem ID: 180053
• Update Time: 2025-04-19

2(5H)-Furanone,4-[(1S)-2-[(1R,4R,4aR,5S,6R,8S,8aR)-8-(acetyloxy)-8a-[(acetyloxy)methyl]octahydro-4-hydroxy-5,6-dimethylspiro[naphthalene-1(2H),2'-oxiran]-5-yl]-1-hydroxyethyl]- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,4-[(1S)-2-[(1R,4R,4aR,5S,6R,8S,8aR)-8-(acetyloxy)-8a-[(acetyloxy)methyl]octahydro-4-hydroxy-5,6-dimethylspiro[naphthalene-1(2H),2'-oxiran]-5-yl]-1-hydroxyethyl]-
• [(1R,4aR,5S,7R,8S,8aR)-5-acetyloxy-1-hydroxy-8-[2-hydroxy-2-(5-oxo-2H-furan-3-yl)ethyl]-7,8-dimethylspiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-4a-yl]methyl acetate
• 2(5H)-Furanone,4-[(1S)-2-[(1R,4R,4aR,5S,6R,8S,8aR)-8-(acetyloxy)-8a-[(acetyloxy)methyl]octahydro-4-hydroxy-5,6-dimethylspiro[
• Ajugamarin C 1
• DTXSID30923814
• 2(5H)-Furanone, 4-(2-(8-(acetyloxy)-8a-((acetyloxy)methyl)octahydro-4-hydroxy-5,6-dimethylspiro(naphthalene-1(2H),2'-oxiran)-5-yl)-1-hydroxyethyl)-, (1R-(1alpha,4beta,4abeta,5betaS*),6alpha,8alpha,8aalpha))-
• {8-(Acetyloxy)-4-hydroxy-5-[2-hydroxy-2-(5-oxo-2,5-dihydrofuran-3-yl)ethyl]-5,6-dimethyloctahydro-8aH-spiro[naphthalene-1,2'-oxiran]-8a-yl}methyl acetate
• 121449-64-7
• Ajugamarin C1

• Inchi： 1S/C24H34O9/c1-13-7-19(33-15(3)26)24(12-31-14(2)25)21(17(27)5-6-23(24)11-32-23)22(13,4)9-18(28)16-8-20(29)30-10-16/h8,13,17-19,21,27-28H,5-7,9-12H2,1-4H3/t13-,17-,18?,19+,21-,22+,23?,24-/m1/s1
• InChI Key： PADJBLVFSWIDDJ-NAPZODGMSA-N
• SMILES： O1CC21CC[C@H]([C@@H]1[C@@](C)(CC(C3=CC(=O)OC3)O)[C@H](C)C[C@@H]([C@@]21COC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 466.22
• Monoisotopic Mass: 466.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 631°Cat760mmHg
• Flash Point: 211.1°C
• Refractive Index: 1.563